N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclohex-3-ene-1-carboxamide

• IUPAC Name: N-[(4-hydroxy-6,7-dihydro-5H-1-benzothiophen-4-yl)methyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C16H21NO2S/c18-15(12-5-2-1-3-6-12)17-11-16(19)9-4-7-14-13(16)8-10-20-14/h1-2,8,10,12,19H,3-7,9,11H2,(H,17,18)
• InChI Key: QQZRTLUPGWXSFP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CS2)C(C1)(CNC(=O)C3CCC=CC3)O
• Molecular Formula: C16H21NO2S
• Molecular Weight: 291.4 g/mol

Description

The compound is a derivative of benzothiophene, which is a type of heterocyclic compound. Benzothiophenes are sulfur-containing aromatic compounds that are part of many pharmaceuticals and organic materials.

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzothiophene derivatives can be synthesized through various methods. For instance, one study describes the reaction of 4,5,6,7-tetrahydro-1-benzothiophene derivatives with ethyl acetoacetate to produce oxobutanamide derivatives.

Molecular Structure Analysis

The compound contains a benzothiophene moiety, which is a bicyclic structure consisting of a benzene ring fused to a thiophene ring. It also has a cyclohexene ring attached via a carboxamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. As this is a complex organic molecule, it would likely have low solubility in water and high solubility in organic solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Benzothiophene derivatives have been found to exhibit a variety of biological activities, including anticancer effects.

Future Directions

Future research could focus on synthesizing this compound and studying its potential biological activities. Given the biological activities observed for other benzothiophene derivatives, it could be of interest in the development of new pharmaceuticals.